Cas no 321538-23-2 (Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate)

Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate structure
321538-23-2 structure
Product Name:Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate
CAS No:321538-23-2
MF:C19H16N2O3S
MW:352.406943321228
MDL:MFCD00244902
CID:1450845
PubChem ID:1471103
Update Time:2025-04-20

Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-[(4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanyl]be nzoate
    • Methyl 2-[(4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanyl]benzenecarboxylate
    • methyl 2-(4-formyl-2-methyl-5-phenylpyrazol-3-yl)sulfanylbenzoate
    • Methyl2-((4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)thio)benzoate
    • AKOS005069929
    • MFCD00244902
    • CS-0364109
    • 321538-23-2
    • Methyl 2-((4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)thio)benzoate
    • 2K-599S
    • methyl 2-[(4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanyl]benzoate
    • methyl 2-[(4-formyl-2-methyl-5-phenylpyrazol-3-yl)sulfanyl]benzoate
    • Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate
    • MDL: MFCD00244902
    • Inchi: 1S/C19H16N2O3S/c1-21-18(25-16-11-7-6-10-14(16)19(23)24-2)15(12-22)17(20-21)13-8-4-3-5-9-13/h3-12H,1-2H3
    • InChI Key: WWACCRLWHFUZSS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C(=O)OC)C1=C(C=O)C(C2C=CC=CC=2)=NN1C

Computed Properties

  • Exact Mass: 352.088
  • Monoisotopic Mass: 352.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 86.5Ų

Experimental Properties

  • Melting Point: 95-98°C

Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate Security Information

  • HazardClass:IRRITANT

Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate Pricemore >>

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